2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride

• IUPAC Name: 2-amino-3-phenyl-N-(pyridin-2-ylmethyl)propanamide;hydrochloride
• InChI: InChI=1S/C15H17N3O.ClH/c16-14(10-12-6-2-1-3-7-12)15(19)18-11-13-8-4-5-9-17-13;/h1-9,14H,10-11,16H2,(H,18,19);1H
• InChI Key: SHWNGDMUKKAOJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NCC2=CC=CC=N2)N.Cl
• Molecular Formula: C15H18ClN3O
• Molecular Weight: 291.77 g/mol
• CAS No.: 1246172-53-1

Description

“2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride” is a chemical compound with the CAS number 1246172-53-1. It has potential applications in various fields of research and industry.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, particularly those containing selenium, pyridine, and other aromatic systems, are synthesized for various applications, including materials science and pharmaceuticals. For instance, selenium-containing heterocycles synthesized from aryl isoselenocyanates and aminopyridines demonstrate the versatility of pyridine derivatives in creating compounds with potential biological activity (Atanassov et al., 2003).

Organolanthanide Chemistry

Research into organolanthanide chemistry, involving compounds like "2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride," shows the potential for developing materials and catalysts with novel properties. The study on isocyanate insertion into N-H bonds of pyridylamino ligands of organolanthanides highlights the innovative pathways to new compounds (Sun et al., 2010).

Kinetic and Mechanistic Studies

Kinetic and mechanistic studies of reactions involving similar compounds, such as phenylpropanolamine hydrochloride, provide insights into reaction dynamics and potential applications in developing drugs or studying biochemical pathways (Mohana & Prasad, 2008).

Drug Development

Compounds structurally related to "this compound" are explored for their potential as drugs. For example, studies on the synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols reveal the importance of structural variation in achieving desired biological effects (Kiuchi et al., 2000).

Novel Inhibitors and Therapeutic Agents

Research on novel inhibitors, such as nonnucleoside inhibitors targeting cytomegalovirus DNA maturation, showcases the therapeutic potential of pyridine derivatives and related compounds. These studies highlight the significance of specific structural features for biological activity and specificity (Buerger et al., 2001).